Cas no 186519-95-9 (4-Chloro-7-(2-methoxyethyl)-7H-pyrrolo2,3-Dpyrimidine)

• Product Name: 4-Chloro-7-(2-methoxyethyl)-7H-pyrrolo2,3-Dpyrimidine
• CAS No: 186519-95-9
• MF: C₉H₁₀ClN₃O
• MW: 211.648200511932
• MDL: MFCD09909361
• CID: 1108214
• PubChem ID: 15400850
• Update Time: 2025-11-03

4-Chloro-7-(2-methoxyethyl)-7H-pyrrolo2,3-Dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-7-(2-methoxyethyl)-7H-Pyrrolo[2,3-d]pyrimidine
• 4-chloro-7-(2-methoxyethyl)pyrrolo[2,3-d]pyrimidine
• DTXSID70572426
• AKOS027252500
• SCHEMBL7024298
• MFCD09909361
• 186519-95-9
• NYTHDOGSBSFBIR-UHFFFAOYSA-N
• 4-chloro7-(2-methoxy-ethyl)-7H-pyrrolo[2,3-d]pyrimidine
• A1-26958
• 4-chloro-7-(2-methoxy-ethyl)-7H-pyrrolo[2,3-d]pyrimidine
• AS-44720
• AB3545
• 4-Chloro-7-(2-methoxyethyl)-7H-pyrrolo2,3-Dpyrimidine

• MDL： MFCD09909361
• Inchi： 1S/C9H10ClN3O/c1-14-5-4-13-3-2-7-8(10)11-6-12-9(7)13/h2-3,6H,4-5H2,1H3
• InChI Key： NYTHDOGSBSFBIR-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CN(C2=NC=N1)CCOC

Computed Properties

• Exact Mass: 211.0512396g/mol
• Monoisotopic Mass: 211.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 39.9Ų

Additional information on 4-Chloro-7-(2-methoxyethyl)-7H-pyrrolo2,3-Dpyrimidine

Recent Advances in the Study of 4-Chloro-7-(2-methoxyethyl)-7H-pyrrolo[2,3-D]pyrimidine (CAS: 186519-95-9)

The compound 4-Chloro-7-(2-methoxyethyl)-7H-pyrrolo[2,3-D]pyrimidine (CAS: 186519-95-9) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This heterocyclic compound, characterized by its pyrrolo[2,3-D]pyrimidine core, has been explored for its role as a key intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its utility in the development of kinase inhibitors, particularly those targeting oncogenic signaling pathways.

One of the most notable advancements in this area is the use of 4-Chloro-7-(2-methoxyethyl)-7H-pyrrolo[2,3-D]pyrimidine in the synthesis of Janus kinase (JAK) inhibitors. JAKs are critical components of cytokine signaling pathways, and their dysregulation is implicated in a variety of autoimmune diseases and cancers. Researchers have successfully modified the compound to enhance its selectivity and potency against JAK isoforms, leading to promising preclinical results. The methoxyethyl side chain, in particular, has been shown to improve pharmacokinetic properties, such as solubility and metabolic stability.

In addition to its role in JAK inhibition, recent studies have explored the compound's potential in other therapeutic areas. For instance, it has been utilized as a building block for the development of adenosine receptor antagonists, which are being investigated for their efficacy in treating neurodegenerative diseases and inflammatory conditions. The versatility of 4-Chloro-7-(2-methoxyethyl)-7H-pyrrolo[2,3-D]pyrimidine as a synthetic intermediate underscores its importance in modern drug discovery.

From a synthetic chemistry perspective, advancements in the scalable production of this compound have also been reported. Novel catalytic methods and greener synthetic routes have been developed to improve yield and reduce environmental impact. These innovations are critical for meeting the growing demand for high-quality intermediates in pharmaceutical manufacturing.

Looking ahead, the continued exploration of 4-Chloro-7-(2-methoxyethyl)-7H-pyrrolo[2,3-D]pyrimidine is expected to yield further breakthroughs. Ongoing research is focused on optimizing its derivatives for enhanced therapeutic profiles and exploring new biological targets. The compound's unique structural features and demonstrated utility make it a valuable asset in the toolkit of medicinal chemists and drug developers.